Cas no 5638-30-2 (3-Phenylheptanoic acid)

• Product Name: 3-Phenylheptanoic acid
• CAS No: 5638-30-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 378939
• PubChem ID: 572145
• Update Time: 2024-02-29

3-Phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-butyl-
• β-Butylbenzenepropanoic acid
• 3-Phenylheptanoic acid
• Heptanoic acid, 3-phenyl-
• Hydrocinnamicacid, b-butyl- (6CI,7CI,8CI)
• beta-Butylbenzenepropanoic acid
• YEUNYNJOKMJRMC-UHFFFAOYSA-N

• Inchi： 1S/C13H18O2/c1-2-3-7-12(10-13(14)15)11-8-5-4-6-9-11/h4-6,8-9,12H,2-3,7,10H2,1H3,(H,14,15)
• InChI Key： YEUNYNJOKMJRMC-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids